Cas no 849925-24-2 (Walphos SL-W009-1)

• Product Name: Walphos SL-W009-1
• CAS No: 849925-24-2
• MF: C₅₀H₅₂FeP₂
• MW: 770.740416526794
• CID: 1831051
• Update Time: 2024-10-26

Walphos SL-W009-1 Chemical and Physical Properties

Names and Identifiers

• [2-[5-[(1R)-1-bis(3,5-dimethylphenyl)phosphanylethyl]cyclopenta-1,3-dien-1-yl]phenyl]-bis(3,5-dimethylphenyl)phosphane,cyclopenta-1,3-diene,iron(2+)
• [2-[5-[(1R)-1-bis(3,5-dimethylphenyl)phosphanylethyl]cyclopenta-1,3-dien-1-yl]phenyl]-bis(3,5-dimethylphenyl)phosphane
• cyclopenta-1,3-diene
• iron(2+)
• (S)-1-[(S)-1-[Di(3,5-xylyl)phosphino]ethyl]-2-[2-[di(3,5-xylyl) phosphino]phenyl]ferrocene
• Walphos SL-W009-1
• (S)-1-{(S)-2-[2-[DI(3,5-XYLYL)PHOSPHINO]PHENYL]FERROCENYL}ETHYLDI(3,5-XYLYL)PHOS
• (s,s)-1-{1-[bis(3,5-dimethylphenyl)phosphino]ethyl}-2-{2-[bis(3,5-dimethylphenyl)phosphino]phenyl}ferrocene (acc to cas)
• (S)-1-{(SP)-2-[2-[Di(3,5-xylyl)phosphino]phenyl]ferrocenyl}ethyldi(3,5-xylyl)phosphine
• (S)-1-[(Sp)-1-[Di(3,5-xylyl)phosphino]ethyl]-2-[2-[di(3,5-xylyl)phosphino]phenyl]ferrocene

• Inchi： 1S/C45H47P2.C5H5.Fe/c1-29-17-30(2)22-38(21-29)46(39-23-31(3)18-32(4)24-39)37(9)42-14-12-15-43(42)44-13-10-11-16-45(44)47(40-25-33(5)19-34(6)26-40)41-27-35(7)20-36(8)28-41;1-2-4-5-3-1;/h10-28,37H,1-9H3;1-5H;
• InChI Key： IDRVINOGJFWZOP-UHFFFAOYSA-N
• SMILES： [Fe].P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C(C)[C]1[CH][CH][CH][C]1C1=CC=CC=C1P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1.[CH]1[CH][CH][CH][CH]1 |^1:20,21,22,23,24,48,49,50,51,52|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 881
• Topological Polar Surface Area: 0

Walphos SL-W009-1 Security Information

• WGK Germany：3